N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-butyl-4-[2-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C24H28N4O3S/c1-3-4-13-25-23(30)19-7-9-20(10-8-19)28-15-14-26-24(28)32-17-22(29)27-16-18-5-11-21(31-2)12-6-18/h5-12,14-15H,3-4,13,16-17H2,1-2H3,(H,25,30)(H,27,29)
• InChI Key: HBWDDWBXKRQMAC-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C24H28N4O3S
• Molecular Weight: 452.6 g/mol

Description

N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C24H28N4O3S and its molecular weight is 452.57. The purity is usually 95%.
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Scientific Research Applications

Angiotensin II Receptor Antagonists

Nonpeptide angiotensin II receptor antagonists, such as N-(biphenylylmethyl)imidazoles, have been identified as potent, orally active antihypertensives. These compounds exhibit significant antihypertensive effects and are under development for treating hypertension. The structural modifications in these compounds highlight the importance of specific functional groups for binding affinity and bioactivity, potentially providing insights into the pharmacological application of N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide in cardiovascular research (Carini et al., 1991).

Photodynamic Therapy

Compounds with specific substituents, like benzylidene-amino derivatives, have shown remarkable potential in photodynamic therapy (PDT) for treating cancer. Their high singlet oxygen quantum yield and good fluorescence properties make them suitable as Type II photosensitizers. This research suggests a possible application of N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide in developing novel PDT agents (Pişkin et al., 2020).

Antimicrobial and Anticancer Activity

Research on thiazolidinone derivatives, including structures similar to the queried compound, has demonstrated significant antimicrobial and anticancer potentials. These studies highlight the critical role of specific structural features in enhancing bioactivity, suggesting avenues for the application of N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide in antimicrobial and anticancer drug development (Deep et al., 2016).

Antioxidant Activity

Schiff bases and their tautomers have been theoretically studied for their antioxidant behavior, indicating potential applications in designing antioxidant compounds. Such insights could be relevant for exploring N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide as an antioxidant agent (Ardjani & Mekelleche, 2017).